Cas no 2227808-69-5 (rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227808-69-5
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 6314986
• PubChem ID: 92343189
• Update Time: 2025-08-04

rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1454796
• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• 2227808-69-5

• Inchi： 1S/C20H21NO5/c1-25-16-9-5-8-15(10-16)17-11-21(12-18(17)19(22)23)20(24)26-13-14-6-3-2-4-7-14/h2-10,17-18H,11-13H2,1H3,(H,22,23)/t17-,18+/m0/s1
• InChI Key： LEQVPGLLJSCVFQ-ZWKOTPCHSA-N
• SMILES： OC([C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 355.14197277g/mol
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid

Racemic (3R,4S)-1-[(Benzyloxy)Carbonyl]-4-(3-Methoxyphenyl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

Racemic (3R,4S)-1-[(Benzyloxy)Carbonyl]-4-(3-Methoxyphenyl)Pyrrolidine-3-Carboxylic Acid, identified by the CAS number 2227808-69-5, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities. The molecule features a pyrrolidine ring substituted with a benzyloxy carbonyl group at position 1 and a 3-methoxyphenyl group at position 4, along with a carboxylic acid moiety at position 3. These structural elements contribute to its unique chemical properties and biological functions.

The synthesis of this compound involves a series of intricate reactions, including the formation of the pyrrolidine ring and subsequent functionalization. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically enriched forms of this compound, which are crucial for studying its stereochemical effects on biological systems. Researchers have employed various strategies, such as organocatalytic approaches and transition metal-catalyzed reactions, to optimize the synthesis process and improve yield and purity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its pyrrolidine core provides a rigid framework that can be further modified to enhance bioavailability and target specificity. The presence of the benzyloxy carbonyl group introduces additional functional diversity, enabling interactions with various biological targets. For instance, this group can act as a protecting agent during synthesis or serve as a site for further chemical modifications to tailor the compound's properties.

The 3-methoxyphenyl substituent adds another layer of complexity to this molecule. Methoxy groups are known to influence the electronic properties of aromatic rings, potentially enhancing the compound's ability to interact with biomolecules such as enzymes or receptors. This substituent also contributes to the overall hydrophobicity of the molecule, which is an important factor in determining its pharmacokinetic profile.

From a pharmacological perspective, this compound has shown promise in preclinical studies targeting various diseases. Its ability to modulate specific signaling pathways makes it a candidate for treating conditions such as inflammation, neurodegenerative disorders, and cancer. Recent research has focused on understanding its mechanism of action at the molecular level, particularly its interactions with key proteins involved in these pathways.

In terms of applications, this compound serves as an important intermediate in the synthesis of more complex molecules with therapeutic potential. Its stereochemistry plays a critical role in determining its biological activity, which underscores the importance of enantioselective synthesis methods. Researchers have also explored its use in combinatorial chemistry libraries to identify novel bioactive compounds.

Looking ahead, further investigations into the structure-activity relationships (SARs) of this compound will be essential for optimizing its therapeutic potential. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate this process by providing insights into how structural modifications affect biological activity. Additionally, efforts to improve its pharmacokinetic properties through drug delivery systems will be crucial for translating laboratory findings into clinical applications.

In conclusion, racemic (3R,4S)-1-[(benzyloxy)carbonyl]-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid represents a valuable tool in contemporary medicinal chemistry research. Its unique structure and versatile functional groups make it an attractive candidate for exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is poised to make significant contributions to the development of innovative medicines.